Cas no 1354020-50-0 ((S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide)

(S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide is a chiral amide derivative featuring a cyclopropyl and 3-cyanobenzyl substitution on the nitrogen, along with a branched amino acid backbone. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical research. The presence of a cyano group enhances reactivity in nucleophilic addition reactions, while the cyclopropyl moiety contributes to conformational rigidity, potentially improving binding affinity in bioactive compounds. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. Its well-defined structure and functional groups allow for precise derivatization, supporting applications in drug discovery and development.
(S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide structure
1354020-50-0 structure
Product Name:(S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide
CAS No:1354020-50-0
MF:C16H21N3O
MW:271.357443571091
CID:2165681
Update Time:2025-06-08

(S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-(3-cyano-benzyl)-n-cyclopropyl-3-methyl-butyramide
    • (S)-2-Amino-N-(3-cyanobenzyl)-N-cyclopropyl-3-methylbutanamide
    • AM96892
    • (S)-2-Amino-N-(3-cyanobenzyl)-N-cyclopropyl-3-methylbutyramide
    • (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide
    • Inchi: 1S/C16H21N3O/c1-11(2)15(18)16(20)19(14-6-7-14)10-13-5-3-4-12(8-13)9-17/h3-5,8,11,14-15H,6-7,10,18H2,1-2H3/t15-/m0/s1
    • InChI Key: IEQFJQFJYOWOII-HNNXBMFYSA-N
    • SMILES: O=C([C@H](C(C)C)N)N(CC1C=CC=C(C#N)C=1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Topological Polar Surface Area: 70.1

(S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086384-500mg
S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide
1354020-50-0
500mg
£488.00 2022-03-01

Additional information on (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide

Compound CAS No. 1354020-50-0: (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide

The compound with CAS No. 1354020-50-0, known as (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development. Recent studies have highlighted its role in targeted drug delivery systems and biological assays, making it a subject of interest for researchers worldwide.

The molecular structure of (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide is characterized by a complex arrangement of functional groups, including an amino group, a cyano-substituted benzyl moiety, and a cyclopropyl ring. These features contribute to its unique physicochemical properties, such as high solubility in organic solvents and excellent stability under physiological conditions. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and asymmetric catalysis. These methods not only enhance the yield but also ensure the preservation of stereochemical integrity, which is critical for maintaining its bioactivity. The incorporation of the cyclopropyl group into the molecule has been shown to significantly influence its pharmacokinetic properties, making it a valuable candidate for drug design.

In terms of biological activity, (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have reported its ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme associated with inflammation and pain. This makes it a promising lead compound for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, this compound has also found utility in analytical chemistry as a chiral resolving agent. Its ability to differentiate between enantiomers has made it an invaluable tool in enantioselective separations, particularly in the analysis of pharmaceutical intermediates and natural products.

Looking ahead, ongoing research is focused on optimizing the synthesis of (S)-2-Amino-N-(3-cyano-benzyl)-N-cyclopropyl-3-methyl-butyramide to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures, such as macrocycles and supramolecular assemblies.

In conclusion, CAS No. 1354020-50-0 represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a key player in the development of novel therapeutic agents and analytical tools.

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